Cas no 2224407-90-1 (N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide)

• Product Name: N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide
• CAS No: 2224407-90-1
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 5415087
• PubChem ID: 136532243
• Update Time: 2025-11-01

N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide
• EN300-6593304
• N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)-2-(2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)acetamide
• Z1716252524
• AKOS033562523
• 2224407-90-1

• Inchi： 1S/C22H21N3O2/c23-15-22(12-11-16-5-1-2-7-18(16)13-22)24-20(26)14-25-19-8-4-3-6-17(19)9-10-21(25)27/h1-8H,9-14H2,(H,24,26)
• InChI Key： JCSZIKALSDVLCU-UHFFFAOYSA-N
• SMILES： O=C(CN1C(CCC2C=CC=CC1=2)=O)NC1(C#N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 359.16337692g/mol
• Monoisotopic Mass: 359.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide

Comprehensive Analysis of N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide (CAS No. 2224407-90-1)

The compound N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide (CAS No. 2224407-90-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both a cyano-dihydronaphthalene moiety and a 2-oxo-dihydroquinoline acetamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide has surged due to their versatility in addressing unmet medical needs. For instance, its dihydroquinoline component is often associated with anti-inflammatory and anticancer properties, aligning with current trends in targeted therapy and precision medicine. This compound’s molecular docking potential also makes it a subject of interest in computational chemistry, where researchers leverage AI-driven drug design to predict its interactions with biological targets.

The synthesis of CAS No. 2224407-90-1 involves multi-step organic reactions, including cyanation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure reproducibility. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using catalytic methods and sustainable solvents, reducing environmental impact without compromising efficiency.

From a commercial perspective, N-(2-Cyano-3,4-dihydro-1H-naphthalen-2-yl)-2-(2-oxo-3,4-dihydroquinolin-1-yl)acetamide is often sought after by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its inclusion in high-throughput screening libraries underscores its relevance in early-stage drug development. Additionally, its patent landscape is closely monitored, as intellectual property rights play a pivotal role in its commercialization and therapeutic application.

Beyond pharmaceuticals, this compound’s photophysical properties are being explored for potential use in organic electronics and sensor technologies. Its conjugated system and electron-withdrawing groups make it a candidate for fluorescent probes or OLED materials, aligning with the push for advanced functional materials. Such interdisciplinary applications highlight its versatility and future potential.

In conclusion, CAS No. 2224407-90-1 represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple industries. Its dual functionality as a potential therapeutic agent and material science component positions it at the forefront of modern scientific inquiry. As research progresses, this compound may unlock new avenues in personalized medicine and sustainable technology, addressing some of the most pressing challenges in science today.